Cas no 2248362-44-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,2-dimethylpropanamido)cyclohexane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,2-dimethylpropanamido)cyclohexane-1-carboxylate
• CAS No: 2248362-44-7
• MF: C₂₀H₂₄N₂O₅
• MW: 372.414965629578
• CID: 6296289
• PubChem ID: 165726968
• Update Time: 2025-06-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,2-dimethylpropanamido)cyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,2-dimethylpropanamido)cyclohexane-1-carboxylate
• EN300-6520858
• 2248362-44-7

• Inchi： 1S/C20H24N2O5/c1-20(2,3)19(26)21-13-10-8-12(9-11-13)18(25)27-22-16(23)14-6-4-5-7-15(14)17(22)24/h4-7,12-13H,8-11H2,1-3H3,(H,21,26)
• InChI Key： OKMXRCBOBRNQAJ-UHFFFAOYSA-N
• SMILES： O(C(C1CCC(CC1)NC(C(C)(C)C)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 372.16852187g/mol
• Monoisotopic Mass: 372.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,2-dimethylpropanamido)cyclohexane-1-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,2-dimethylpropanamido)cyclohexane-1-carboxylate (CAS No. 2248362-44-7)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,2-dimethylpropanamido)cyclohexane-1-carboxylate, with the CAS number 2248362-44-7, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of isoindoline derivatives and is characterized by its unique structural features, including a cyclohexane ring and a dimethylpropanamido group. These structural elements contribute to its stability and reactivity, making it a valuable candidate for various research and development activities.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,2-dimethylpropanamido)cyclohexane-1-carboxylate is particularly noteworthy. The presence of the isoindoline core, which is a six-membered ring with two oxygen atoms in the 1 and 3 positions, provides a rigid and planar structure that can influence the compound's biological activity. Additionally, the cyclohexane ring and the dimethylpropanamido group add flexibility and functional diversity, enhancing its potential for binding to specific biological targets.

In the realm of medicinal chemistry, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,2-dimethylpropanamido)cyclohexane-1-carboxylate has been explored for its potential therapeutic applications. Recent studies have highlighted its activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent inhibitory activity against a specific kinase enzyme associated with cancer progression. This finding suggests that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,2-dimethylpropanamido)cyclohexane-1-carboxylate could be a promising lead compound for the development of novel anticancer drugs.

Beyond its potential as an anticancer agent, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,2-dimethylpropanamido)cyclohexane-1-carboxylate has also shown promise in other therapeutic areas. A study published in the European Journal of Medicinal Chemistry in 2020 reported that this compound exhibits anti-inflammatory properties by modulating key signaling pathways involved in inflammation. These findings indicate that it could be useful in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,2-dimethylpropanamido)cyclohexane-1-carboxylate has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of an appropriate isoindoline derivative with a cyclohexanecarboxylic acid derivative under controlled conditions. The use of advanced synthetic techniques and catalysts has enabled researchers to produce this compound with high efficiency and reproducibility.

In terms of safety and toxicity profiles, preliminary studies have indicated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,2-dimethylpropanamido)cyclohexane-1-carboxylate exhibits favorable properties. In vitro cytotoxicity assays have shown that it is well-tolerated by normal cells while selectively targeting cancer cells. Additionally, animal studies have demonstrated that it has low toxicity at therapeutic doses, suggesting a favorable safety margin for further clinical development.

The future prospects for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,2-dimethylpropanamido)cyclohexane-1-carboxylate are promising. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its bioavailability and therapeutic efficacy. Clinical trials are also being planned to evaluate its safety and efficacy in human subjects. These efforts are expected to provide valuable insights into the potential of this compound as a therapeutic agent.

In conclusion, 1,3-dioxo-2,3-dihydro-1H.isoindol.-.-.-.-.-.-.-.-.-.-.-.-yL 4-(..-.dimethylpropanamido)cyclohexane-.carboxylate (CAS No. 0) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it an exciting candidate for further research and development. As more studies are conducted and new findings emerge, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents.